Cas no 1841672-69-2 ((1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol)
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol
- EN300-1948503
- 1841672-69-2
-
- Inchi: 1S/C8H4F6O/c9-4-1-3(2-5(10)6(4)11)7(15)8(12,13)14/h1-2,7,15H/t7-/m0/s1
- InChI Key: KAHLUGYIZSGDCH-ZETCQYMHSA-N
- SMILES: FC([C@H](C1C=C(C(=C(C=1)F)F)F)O)(F)F
Computed Properties
- Exact Mass: 230.01663372g/mol
- Monoisotopic Mass: 230.01663372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1948503-0.05g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1948503-0.1g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1948503-0.25g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1948503-0.5g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1948503-1.0g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 1g |
$1343.0 | 2023-05-31 | ||
| Enamine | EN300-1948503-2.5g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1948503-5.0g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 5g |
$3894.0 | 2023-05-31 | ||
| Enamine | EN300-1948503-10.0g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 10g |
$5774.0 | 2023-05-31 | ||
| Enamine | EN300-1948503-1g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1948503-5g |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol |
1841672-69-2 | 5g |
$3687.0 | 2023-09-17 |
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol
Introduction to (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol (CAS No. 1841672-69-2)
(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol (CAS No. 1841672-69-2) is a highly specialized organic compound with a unique molecular structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its chiral center and multiple fluorine atoms, which contribute to its distinct chemical and biological properties.
The molecular formula of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol is C9H4F6O, and its molecular weight is approximately 238.09 g/mol. The compound's structure includes a trifluoromethyl group and a trifluorophenyl ring, both of which are known for their strong electron-withdrawing effects. These features make the compound highly resistant to metabolic degradation and enhance its stability in various environments.
Recent research has focused on the potential applications of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol in the development of novel pharmaceuticals. Studies have shown that this compound exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol effectively inhibits the activity of a key enzyme involved in cancer cell proliferation.
The chiral nature of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol is another critical aspect that contributes to its biological activity. Chiral compounds often exhibit different pharmacological properties compared to their enantiomers, making them valuable in drug development. Research has shown that the (S)-enantiomer of this compound has superior bioavailability and efficacy compared to the (R)-enantiomer.
In addition to its potential as a pharmaceutical agent, (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol has also been explored for its use in chemical synthesis. The compound's unique structure makes it an excellent starting material for the synthesis of more complex molecules with specific functional groups. For example, it can be used as a building block in the synthesis of fluorinated drugs and materials with enhanced properties.
The synthesis of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol involves several steps and requires precise control over reaction conditions to ensure the formation of the desired enantiomer. Common synthetic routes include nucleophilic substitution reactions and asymmetric catalysis. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.
The safety profile of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol is an important consideration for both research and industrial applications. While the compound is generally considered safe when handled properly under laboratory conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.
In conclusion, (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol (CAS No. 1841672-69-2) is a versatile and promising compound with significant potential in various fields of chemistry and pharmacology. Its unique molecular structure and biological activity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.
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